Cas no 2418691-96-8 (N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide)

• Product Name: N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide
• CAS No: 2418691-96-8
• MF: C₂₀H₂₄F₃N₃O₂
• MW: 395.418675422668
• CID: 6347619
• PubChem ID: 146086167
• Update Time: 2025-07-17

N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide
• Z1167912198
• N-[Cyano-[3-(trifluoromethyl)phenyl]methyl]-1-(2-methylbutanoyl)piperidine-3-carboxamide
• 2418691-96-8
• EN300-26686387

• Inchi： 1S/C20H24F3N3O2/c1-3-13(2)19(28)26-9-5-7-15(12-26)18(27)25-17(11-24)14-6-4-8-16(10-14)20(21,22)23/h4,6,8,10,13,15,17H,3,5,7,9,12H2,1-2H3,(H,25,27)
• InChI Key： FNTWMLUOESUSFD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C#N)NC(C1CN(C(C(C)CC)=O)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 395.18206150g/mol
• Monoisotopic Mass: 395.18206150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.2Ų

Additional information on N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide

Comprehensive Overview of N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide (CAS No. 2418691-96-8)

The compound N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide (CAS No. 2418691-96-8) represents a sophisticated small molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyano group, a trifluoromethylphenyl moiety, and a piperidine-carboxamide backbone, make it a subject of growing interest in drug discovery and material science. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of trifluoromethyl groups in drug design?" and "How does piperidine-3-carboxamide contribute to bioactivity?".

From a structural perspective, N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide combines multiple pharmacophores known to enhance binding affinity and metabolic stability. The trifluoromethyl group is particularly noteworthy, as it is frequently explored in medicinal chemistry for its ability to modulate lipophilicity and electron-withdrawing effects—key factors in optimizing drug-receptor interactions. Researchers investigating "fluorinated compounds in CNS drugs" or "piperidine derivatives as enzyme inhibitors" will find this compound highly relevant due to its modular design.

In the context of synthetic applications, CAS No. 2418691-96-8 serves as a versatile intermediate. Its cyano functionality allows for further derivatization, enabling the synthesis of heterocycles or amide-coupled analogs. This aligns with industry trends toward "fragment-based drug discovery" and "late-stage functionalization," where modular scaffolds are prized for their adaptability. Notably, the compound's 2-methylbutanoyl side chain introduces steric diversity, a feature often leveraged in studies on "conformational restriction in drug design."

The agrochemical sector also benefits from such structurally complex molecules. The trifluoromethylphenyl unit, commonly found in herbicides and fungicides, suggests potential applications in crop protection. Queries like "novel agrochemical scaffolds 2024" or "CF3-containing bioactive molecules" underscore the demand for innovative solutions in sustainable agriculture, where this compound could play a role.

Analytical characterization of N-{cyano[3-(trifluoromethyl)phenyl]methyl}-1-(2-methylbutanoyl)piperidine-3-carboxamide typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods address common questions like "How to confirm the purity of complex carboxamides?" and "What spectroscopic markers indicate cyano group presence?"—topics frequently searched by synthetic chemists.

Environmental and regulatory considerations are equally critical. While not classified as hazardous, the compound's biodegradability and ecotoxicological profile warrant evaluation, reflecting broader concerns about "green chemistry in pharmaceutical synthesis." Researchers exploring "benign by design" strategies may find its structural motifs instructive for minimizing ecological impact.

In summary, CAS No. 2418691-96-8 exemplifies the convergence of medicinal chemistry and materials science. Its multifaceted design caters to pressing industry needs—from addressing "drug resistance mechanisms" to enabling "high-throughput screening platforms." As innovation accelerates, compounds like this will remain pivotal in bridging theoretical research and practical applications.